2-[benzyl(methyl)amino]-N-{[3-(4-methoxyphenyl)-5-isoxazolyl]methyl}acetamide

• IUPAC Name: 2-[benzyl(methyl)amino]-N-[[3-(4-methoxyphenyl)-1,2-oxazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C21H23N3O3/c1-24(14-16-6-4-3-5-7-16)15-21(25)22-13-19-12-20(23-27-19)17-8-10-18(26-2)11-9-17/h3-12H,13-15H2,1-2H3,(H,22,25)
• InChI Key: SNIWDIHXWLYMHU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC(=O)NCC2=CC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

2-[benzyl(methyl)amino]-N-{[3-(4-methoxyphenyl)-5-isoxazolyl]methyl}acetamide (hereafter referred to as BMAI) is a synthetic compound that has been studied for its potential applications in various scientific fields. BMAI has been used in numerous studies due to its unique properties and ability to interact with biological systems.

Scientific Research Applications

Anticonvulsant Properties

Research has shown that certain derivatives of 2-[benzyl(methyl)amino]-N-{[3-(4-methoxyphenyl)-5-isoxazolyl]methyl}acetamide exhibit promising anticonvulsant activities. For instance, 2-acetamido-N-benzyl-2-(methoxyamino)acetamides have been identified as functionalized amino acid anticonvulsants. The study found that stereochemical comparisons with phenytoin, a well-known anticonvulsant drug, suggested certain molecular features responsible for this activity (Camerman et al., 2005). Another study highlighted the potent anticonvulsant activity of similar compounds, notably 2-acetamido-N-benzyl-2-(methoxyamino)acetamide, showing effectiveness comparable to phenytoin in certain tests (Kohn et al., 1991).

Antipsychotic Potential

Some derivatives of 2-[benzyl(methyl)amino]-N-{[3-(4-methoxyphenyl)-5-isoxazolyl]methyl}acetamide have shown potential as antipsychotic agents. A series of novel compounds, including 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, exhibited antipsychotic-like profiles in animal tests without interacting with dopamine receptors, a common target of many antipsychotic drugs (Wise et al., 1987).

Synthesis and Chemical Properties

The compound's synthesis and chemical properties have been extensively studied. Its crystal structure, hydrogen bonding patterns, and other molecular features have been analyzed to understand its potential applications in pharmaceuticals (Camerman et al., 2005). Additionally, its interaction with other chemicals, such as in the formation of salts or in reactions with various reagents, provides valuable insights into its versatility and potential uses in various pharmaceutical formulations (Sakai et al., 2022).